Cas no 51814-54-1 (Boc-L-Alanine benzyl ester)

• Product Name: Boc-L-Alanine benzyl ester
• CAS No: 51814-54-1
• MF: C₁₅H₂₁NO₄
• MW: 279.33154463768
• MDL: MFCD00190775
• CID: 366652
• PubChem ID: 10972741
• Update Time: 2025-04-19

Boc-L-Alanine benzyl ester Chemical and Physical Properties

Names and Identifiers

• Boc-L-Alanine benzyl ester
• benzyl (2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoate
• Boc-Ala-Obzl
• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-, phenylmethyl ester
• Boc-Ala-OBn
• N-tert-butoxycarbonyl-L-alanine benzyl ester
• Benzyl N-{[(2-methyl-2-propanyl)oxy]carbonyl}-L-alaninate
• N-Boc-L-alanine Benzyl Ester
• SCHEMBL7512116
• AKOS015920044
• Benzyl (tert-butoxycarbonyl)-L-alaninate
• Benzyl N2-(tert-butoxycarbonyl)-L-alaninate
• 51814-54-1
• (S)-Benzyl 2-((tert-butoxycarbonyl)amino)propanoate
• KZNCFIIFMFCSHL-NSHDSACASA-N
• HY-W041864
• DS-1103
• benzyl (2S)-2-{[(tert-butoxy)carbonyl]amino}propanoate
• (S)-benzyl 2-(tert-butoxycarbonylamino)propanoate
• Boc-L-Alanine benZyl ester (Boc-L-Ala-OBZl)
• CS-W022604
• Q-101550
• AKOS015839305
• AM20040612
• DTXSID00450288
• MFCD00190775
• DB-022866
• Boc-L-Alaninebenzylester
• benzyl (2S)-2-[(tert-butoxycarbonyl)amino]propanoate

• MDL： MFCD00190775
• Inchi： 1S/C15H21NO4/c1-11(16-14(18)20-15(2,3)4)13(17)19-10-12-8-6-5-7-9-12/h5-9,11H,10H2,1-4H3,(H,16,18)/t11-/m0/s1
• InChI Key： KZNCFIIFMFCSHL-NSHDSACASA-N
• SMILES： O(C(N[C@H](C(=O)OCC1C=CC=CC=1)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 279.14700
• Monoisotopic Mass: 279.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.099±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 25.5-26 ºC (ligroine )
• Boiling Point: 392.7℃ at 760 mmHg
• Solubility: Very slightly soluble (0.26 g/l) (25 º C),
• PSA: 64.63000
• LogP: 3.03390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives